Cas no 168104-48-1 (1H-Indole, 3-butyl-2-phenyl-)
1H-Indole, 3-butyl-2-phenyl- structure
Product Name:1H-Indole, 3-butyl-2-phenyl-
CAS No:168104-48-1
MF:C18H19N
MW:249.350164651871
CID:1349186
Update Time:2024-08-17
1H-Indole, 3-butyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-butyl-2-phenyl-
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- Inchi: 1S/C18H19N/c1-2-3-11-16-15-12-7-8-13-17(15)19-18(16)14-9-5-4-6-10-14/h4-10,12-13,19H,2-3,11H2,1H3
- InChI Key: MCNODFKTRAXEPG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(CCCC)=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 249.15187
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Melting Point: 57-59 °C
- Boiling Point: 439.5±24.0 °C(Predicted)
- PSA: 15.79
- pka: 17.14±0.30(Predicted)
1H-Indole, 3-butyl-2-phenyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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